Cas no 2942-08-7 (4-Nitrobenzo[d]thiazole)

4-Nitrobenzo[d]thiazole is a heterocyclic organic compound featuring a nitro-substituted benzothiazole core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and dyes. The nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. Its benzothiazole scaffold is known for contributing to biological activity, making it useful in medicinal chemistry research. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties enable precise applications in cross-coupling reactions and as a building block for more complex heterocyclic systems.

4-Nitrobenzo[d]thiazole structure

Product Name:4-Nitrobenzo[d]thiazole

CAS No:2942-08-7

MF:C₇H₄N₂O₂S

MW:180.183859825134

MDL:MFCD00022885

CID:915532

PubChem ID:601876

Update Time:2025-05-27

4-Nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

- 4-Nitrobenzo[d]thiazole
- benzothiazole, 4-nitro- (6ci,7ci,8ci,9ci)
- 4-Nitro-benzothiazol
- 4-Nitrobenzothiazole
- 4-Nitro-benzthiazol
- Benzothiazole,4-nitro
- Nitrobenzothiazol
- AC-25092
- Benzothiazole,4-nitro-(6CI,7CI,8CI,9CI)
- 2942-08-7
- DA-17159
- 4-Nitro-1,3-benzothiazole
- DTXSID90345098
- AKOS016003501
- 4-Nitro-1,3-benzothiazole #
- InChI=1/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4
- MFCD00022885
- benzothiazole, 4-nitro-
- 4-Nitro-benzothiazole
- F18232
- SCHEMBL7777578
- MDL： MFCD00022885
- Inchi： 1S/C7H4N2O2S/c10-9(11)5-2-1-3-6-7(5)8-4-12-6/h1-4H
- InChI Key： HTEFJELLZLFAQE-UHFFFAOYSA-N
- SMILES： S1C=NC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.99900
Monoisotopic Mass: 179.99934855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 87Å²

Experimental Properties

PSA: 86.95000
LogP: 2.72770

4-Nitrobenzo[d]thiazole Customs Data

HS CODE：2934200090
Customs Data：

China Customs Code:
2934200090

Overview:

2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitrobenzo[d]thiazole Pricemore >>

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4-Nitrobenzo[d]thiazole Production Method

4-Nitrobenzo[d]thiazole Suppliers

Amadis Chemical Company Limited

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(CAS:2942-08-7)4-Nitrobenzo[d]thiazole

Order Number:A1221613

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 19:43

Price ($):414

Email:sales@amadischem.com

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